Cas no 102580-68-7 (1-(4-chlorophenyl)-2-cyclopentylethanone)

1-(4-chlorophenyl)-2-cyclopentylethanone structure
102580-68-7 structure
Product Name:1-(4-chlorophenyl)-2-cyclopentylethanone
CAS No:102580-68-7
MF:C13H15ClO
MW:222.710602998734
CID:1133578
PubChem ID:60757961
Update Time:2025-04-20

1-(4-chlorophenyl)-2-cyclopentylethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chlorophenyl)-2-cyclopentylethanone
    • 1-(4-Chlorophenyl)-2-cyclopentylethan-1-one
    • DTXSID50734000
    • Ethanone, 1-(4-chlorophenyl)-2-cyclopentyl-
    • 102580-68-7
    • Inchi: 1S/C13H15ClO/c14-12-7-5-11(6-8-12)13(15)9-10-3-1-2-4-10/h5-8,10H,1-4,9H2
    • InChI Key: IHDMFJNSDRBTBX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(CC1CCCC1)=O

Computed Properties

  • Exact Mass: 222.08125
  • Monoisotopic Mass: 222.0811428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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